Cas no 102071-04-5 (1-Piperidineethanamine,N-cyclohexyl-N-phenyl-, hydrochloride (1:1))

1-Piperidineethanamine,N-cyclohexyl-N-phenyl-, hydrochloride (1:1) structure
102071-04-5 structure
Product Name:1-Piperidineethanamine,N-cyclohexyl-N-phenyl-, hydrochloride (1:1)
CAS No:102071-04-5
MF:C19H31ClN2
MW:322.915844202042
CID:180484
PubChem ID:3064277
Update Time:2025-04-19

1-Piperidineethanamine,N-cyclohexyl-N-phenyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • 1-Piperidineethanamine,N-cyclohexyl-N-phenyl-, hydrochloride (1:1)
    • N-cyclohexyl-N-(2-piperidin-1-ylethyl)aniline,hydrochloride
    • 1-Piperidineethanamine,N-cyclohexyl-N-phenyl-, monohydrochloride (9CI)
    • Piperidine, 1-(2-N-cyclohexylanilinoethyl)-,hydrochloride (6CI)
    • DTXSID00144574
    • 102071-04-5
    • Piperidine, 1-(2-(N-cyclohexylanilino)ethyl)-, monohydrochloride
    • 1-(2-(N-Cyclohexylanilino)ethyl)piperidine hydrochloride
    • Inchi: 1S/C19H30N2.ClH/c1-4-10-18(11-5-1)21(19-12-6-2-7-13-19)17-16-20-14-8-3-9-15-20;/h1,4-5,10-11,19H,2-3,6-9,12-17H2;1H
    • InChI Key: BOBHBLOBVUXSQC-UHFFFAOYSA-N
    • SMILES: Cl.N(C1C=CC=CC=1)(CCN1CCCCC1)C1CCCCC1

Computed Properties

  • Exact Mass: 322.21783
  • Monoisotopic Mass: 322.218
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 273
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 6.5Ų

Experimental Properties

  • Boiling Point: 414.9°Cat760mmHg
  • Flash Point: 185.1°C
  • PSA: 6.48
  • LogP: 5.05150
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